Cas no 102170-53-6 (4-Bromo-5-chloro-2-methoxyaniline)

• Product Name: 4-Bromo-5-chloro-2-methoxyaniline
• CAS No: 102170-53-6
• MF: C₇H₇BrClNO
• MW: 236.493580102921
• MDL: MFCD09878150
• CID: 890080
• PubChem ID: 22997667
• Update Time: 2025-04-19

4-Bromo-5-chloro-2-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-chloro-6-methoxyaniline
• 4-Bromo-5-chloro-2-methoxyaniline
• 4-Chloro-5-bromo-2-aminoanisole
• 4-bromo-3-chloro-6-methoxy aniline
• Benzenamine, 4-bromo-5-chloro-2-methoxy-
• AK189189
• PubChem16224
• QXHFCTQXBMGLQY-UHFFFAOYSA-N
• 4-bromo-5-chloro-2-methoxybenzenamine
• FCH1394667
• BC004088
• 4-bromanyl-5-chloranyl-2-methoxy-aniline
• 5-chloro-4-bromo-2-methoxyaniline
• AKOS024232818
• DS-9956
• SY269101
• EN300-317063
• CEA17053
• MFCD09878150
• CS-0041696
• DTXSID70629464
• Z1269156302
• SCHEMBL721208
• s10815
• 102170-53-6
• DB-058770

• MDL： MFCD09878150
• Inchi： 1S/C7H7BrClNO/c1-11-7-2-4(8)5(9)3-6(7)10/h2-3H,10H2,1H3
• InChI Key： QXHFCTQXBMGLQY-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)OC)N)Cl

Computed Properties

• Exact Mass: 234.94000
• Monoisotopic Mass: 234.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2

Experimental Properties

• Density: 1.643±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• PSA: 35.25000
• LogP: 3.27450

4-Bromo-5-chloro-2-methoxyaniline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature